Cas no 1897001-59-0 (1-(quinolin-6-yl)methylcyclopropan-1-ol)

• Product Name: 1-(quinolin-6-yl)methylcyclopropan-1-ol
• CAS No: 1897001-59-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6409123
• PubChem ID: 117288750
• Update Time: 2025-05-19

1-(quinolin-6-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-6-yl)methylcyclopropan-1-ol
• EN300-1750179
• 1-[(quinolin-6-yl)methyl]cyclopropan-1-ol
• 1897001-59-0

• Inchi： 1S/C13H13NO/c15-13(5-6-13)9-10-3-4-12-11(8-10)2-1-7-14-12/h1-4,7-8,15H,5-6,9H2
• InChI Key： TUCPTVMKXBYEGI-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3C(=CC=CN=3)C=2)CC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(quinolin-6-yl)methylcyclopropan-1-ol

Comprehensive Guide to 1-(quinolin-6-yl)methylcyclopropan-1-ol (CAS No. 1897001-59-0): Properties, Applications, and Market Insights

1-(quinolin-6-yl)methylcyclopropan-1-ol (CAS No. 1897001-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline-derived cyclopropanol derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and fine chemical synthesis. With the growing demand for novel heterocyclic compounds in medicinal chemistry, 1-(quinolin-6-yl)methylcyclopropan-1-ol presents exciting possibilities for researchers exploring new therapeutic agents.

The molecular structure of 1-(quinolin-6-yl)methylcyclopropan-1-ol combines the aromatic quinoline scaffold with a strained cyclopropanol ring, creating interesting electronic and steric properties. This combination is particularly valuable in modern drug design, where researchers are actively seeking compounds with improved bioavailability and target specificity. Current trends in pharmaceutical development emphasize the importance of such hybrid molecular architectures, especially in areas like kinase inhibition and antimicrobial research.

From a synthetic chemistry perspective, 1-(quinolin-6-yl)methylcyclopropan-1-ol serves as a versatile building block. The presence of both the quinoline moiety and the hydroxyl-functionalized cyclopropane allows for diverse chemical transformations, enabling the creation of various derivatives. This flexibility aligns well with the pharmaceutical industry's need for structure-activity relationship studies and lead optimization processes.

The applications of 1-(quinolin-6-yl)methylcyclopropan-1-ol extend beyond pharmaceuticals. Recent studies have explored its potential in materials science, particularly in the development of organic electronic materials and coordination complexes. The compound's ability to coordinate with metal ions makes it interesting for catalytic applications and luminescent materials research—areas that are currently experiencing rapid growth due to advancements in renewable energy technologies.

Market analysis indicates increasing interest in quinoline-based compounds like 1-(quinolin-6-yl)methylcyclopropan-1-ol, driven by their diverse applications in life sciences and materials chemistry. The global market for specialty chemicals continues to expand, with particular growth in segments requiring high-purity intermediates for research and development. Manufacturers focusing on custom synthesis services have reported growing demand for such structurally complex molecules.

Quality control is paramount when working with 1-(quinolin-6-yl)methylcyclopropan-1-ol. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's potential use in pharmaceutical development, where stringent regulatory requirements apply.

Storage and handling of 1-(quinolin-6-yl)methylcyclopropan-1-ol require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when handling any chemical substance.

Recent scientific literature highlights several innovative applications of 1-(quinolin-6-yl)methylcyclopropan-1-ol derivatives. Researchers are particularly interested in their potential as selective enzyme inhibitors and as components in supramolecular assemblies. These developments align with current trends in personalized medicine and smart materials, making this compound an area of active investigation.

The synthesis of 1-(quinolin-6-yl)methylcyclopropan-1-ol typically involves multi-step organic transformations, with recent advances focusing on more efficient and sustainable routes. Green chemistry principles are being applied to improve the atom economy and reduce waste generation in its production—a response to the growing emphasis on environmentally friendly chemical processes.

For researchers considering 1-(quinolin-6-yl)methylcyclopropan-1-ol for their projects, several factors should be considered. The compound's solubility profile, stability under various conditions, and compatibility with common reaction conditions are all important parameters. These characteristics make it particularly suitable for medicinal chemistry applications where structural modification is often required.

Looking ahead, the future of 1-(quinolin-6-yl)methylcyclopropan-1-ol research appears promising. As computational chemistry and AI-assisted drug design continue to advance, the ability to predict and optimize the properties of such compounds is improving dramatically. This technological progress, combined with the compound's inherent versatility, suggests that 1-(quinolin-6-yl)methylcyclopropan-1-ol will remain relevant in chemical research for years to come.

In conclusion, 1-(quinolin-6-yl)methylcyclopropan-1-ol (CAS No. 1897001-59-0) represents an important class of organic compounds with wide-ranging applications in pharmaceutical development and materials science. Its unique structural features and synthetic versatility make it a valuable tool for researchers across multiple disciplines. As scientific understanding of heterocyclic compounds continues to deepen, the potential applications of this molecule are likely to expand further, contributing to advancements in healthcare, technology, and sustainable chemistry.